molecular formula C23H23N5O2 B2436927 (E)-N'-((1H-indol-3-yl)methylene)-3-(2-butoxyphenyl)-1H-pyrazole-5-carbohydrazide CAS No. 1285503-21-0

(E)-N'-((1H-indol-3-yl)methylene)-3-(2-butoxyphenyl)-1H-pyrazole-5-carbohydrazide

Cat. No. B2436927
CAS RN: 1285503-21-0
M. Wt: 401.47
InChI Key: QBPOEWNBGCWUAP-MFKUBSTISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-N'-((1H-indol-3-yl)methylene)-3-(2-butoxyphenyl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C23H23N5O2 and its molecular weight is 401.47. The purity is usually 95%.
BenchChem offers high-quality (E)-N'-((1H-indol-3-yl)methylene)-3-(2-butoxyphenyl)-1H-pyrazole-5-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N'-((1H-indol-3-yl)methylene)-3-(2-butoxyphenyl)-1H-pyrazole-5-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Molecular Dynamics and Docking Studies : The vibrational spectroscopic investigations and molecular dynamics simulations of pyrazole derivatives, including studies on molecular docking, highlight their potential in understanding molecular interactions and drug design (Pillai et al., 2017).

  • Anticancer Research : Several studies have synthesized and evaluated pyrazole derivatives for their anticancer activities. For instance, the evaluation of cancer inhibitory activity of 4-[indol-3-yl-Methylene]-1H-pyrazol-5(4H)-one derivatives demonstrated potential as lung cancer inhibitory agents (Jing et al., 2012). Another study synthesized novel pyrazole integrated 1,3,4-oxadiazoles and evaluated their antimicrobial and cytotoxic activities (Ningaiah et al., 2014).

  • Antimicrobial Applications : The synthesis of novel pyrazole derivatives, such as those integrated with 1,3,4-oxadiazoles, has shown promising antimicrobial activities. These compounds have been found to have potent to weak activity against various microbial strains (Ningaiah et al., 2014).

  • Antidiabetic and Antioxidant Activities : Research into the synthesis of pyrazole–indole hybrids has shown that these compounds may have significant antidiabetic and antioxidant activities. This includes the potential for inhibition of specific enzymes related to diabetes (Hassan et al., 2021).

  • Leishmanicidal Activities : Some pyrazole derivatives have been investigated for their leishmanicidal activities. These studies provide insights into the development of new treatments for diseases caused by the Leishmania parasite (Bernardino et al., 2006).

  • Synthesis and Characterization of Complexes : Research on pyrazole-based ligands and their complexes with metals such as copper and nickel has been conducted. These studies contribute to the understanding of the molecular structures and magnetic properties of such complexes (Mandal et al., 2011).

properties

IUPAC Name

3-(2-butoxyphenyl)-N-[(E)-1H-indol-3-ylmethylideneamino]-1H-pyrazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23N5O2/c1-2-3-12-30-22-11-7-5-9-18(22)20-13-21(27-26-20)23(29)28-25-15-16-14-24-19-10-6-4-8-17(16)19/h4-11,13-15,24H,2-3,12H2,1H3,(H,26,27)(H,28,29)/b25-15+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QBPOEWNBGCWUAP-MFKUBSTISA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOC1=CC=CC=C1C2=NNC(=C2)C(=O)NN=CC3=CNC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCCOC1=CC=CC=C1C2=NNC(=C2)C(=O)N/N=C/C3=CNC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-N'-((1H-indol-3-yl)methylene)-3-(2-butoxyphenyl)-1H-pyrazole-5-carbohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.